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Topoisomerase | Inhibition Data

The core inhibitory activity of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan comes from its

constituent, Exatecan [1] [2] [3]. The data is summarized in the table below.

Compound Name Target IC50 Value Role

Exatecan (constituent of the  DNA Topoisomerase | 2.2 uM [1] [2] Cytotoxic payload

ADC linker) [3]
MC-Gly-Gly-Phe-Gly-(R)- DNA Topoisomerase | Information Antibody-Drug Conjugate
Cyclopropane-Exatecan (via Exatecan) missing (ADC) linker-payload

conjugate [1] [2]

Experimental Context for IC50 Data

The search results confirm the IC50 value but do not provide the specific experimental protocols used to
determine it for Exatecan. The provided literature describes the general methodology for topoisomerase I
inhibition assays, which typically involves observing the relaxation of supercoiled plasmid DNA by the

topoisomerase I enzyme.
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e General Assay Principle: The assay measures the enzyme's ability to relax supercoiled plasmid
DNA. In the absence of an inhibitor, the enzyme fully relaxes the DNA, changing its migration pattern
in a gel. When an effective inhibitor is present, it prevents this relaxation, resulting in a higher amount
of remaining supercoiled DNA [4]. The IC50 is the concentration at which the inhibitor causes a 50%
reduction in enzyme activity.

o Data Interpretation: The value of 2.2 yM indicates the potency of the free Exatecan payload. When
Exatecan is part of the MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan conjugate, it is designed
to be delivered to specific cells by an antibody. Its release and activity inside the target cells might
differ from the free drug.

The following diagram outlines this general experimental workflow for determining Topoisomerase I

inhibition:
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Key Information for Researchers

¢ Synonyms and Relevance: This compound is also known as SHR-A1811 Drug-linker [1]. It is a key
component of Antibody-Drug Conjugates (ADCs), where it is chemically linked to a tumor-targeting
antibody. The linker is designed to be stable in the bloodstream and release the active Exatecan
payload specifically inside target cells [1] [2] [3].
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e Handling and Storage: For research purposes, the compound is typically supplied as a solid powder
and should be stored at -20°C in a sealed container, protected from light and moisture [1] [5] [6]. It is
intended for research use only and not for human administration [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.peptidedb.com/products/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.targetmol.com/compound/mc-gly-gly-phe-gly-%28r%29-cyclopropane-exatecan
https://www.smolecule.com/products/s12863348?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.targetmol.com/compound/mc-gly-gly-phe-gly-%28r%29-cyclopropane-exatecan
https://www.pharmaffiliates.com/en/2414254-51-4-mc-gly-gly-phe-gly-r-cyclopropane-exatecan-papep003124.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12125705/
https://www.peptidedb.com/products/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12863348?utm_src=pdf-bulk
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

